(E)-N'-(2,6-dichlorobenzylidene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]-3-naphthalen-2-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H14Cl2N4O/c22-17-6-3-7-18(23)16(17)12-24-27-21(28)20-11-19(25-26-20)15-9-8-13-4-1-2-5-14(13)10-15/h1-12H,(H,25,26)(H,27,28)/b24-12+
• InChI Key: JFBXUGPWDWRNQG-WYMPLXKRSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NNC(=C3)C(=O)NN=CC4=C(C=CC=C4Cl)Cl
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NNC(=C3)C(=O)N/N=C/C4=C(C=CC=C4Cl)Cl
• Molecular Formula: C21H14Cl2N4O
• Molecular Weight: 409.3 g/mol

Description

(E)-N'-(2,6-dichlorobenzylidene)-3-(naphthalen-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C21H14Cl2N4O and its molecular weight is 409.27. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensing

A study by Dhara et al. (2016) introduced a fluorescent sensor based on a pyrazole carbohydrazide structure, showing selective and sensitive detection for Zn2+ and Mg2+ ions in aqueous acetonitrile solution. The sensor's efficacy is attributed to a chelation-enhanced fluorescence (CHEF) effect upon complex formation with the ions, demonstrating potential for intracellular monitoring of these metal ions in vitro (Dhara, Anamika, Guchhait, N., Mukherjee, Indranil, Mukherjee, Abhishek, & Bhattacharya, S. (2016)).

Antidiabetic Potential

Karrouchi et al. (2021) synthesized and characterized a novel crystal structure related to pyrazole carbohydrazides, evaluating its antidiabetic potential through α-glucosidase and α-amylase inhibition assays. Molecular docking studies indicated a strong potential for this compound as an α-glucosidase inhibitor, suggesting its utility in developing new antidiabetic drugs (Karrouchi, K., Fettach, S., Anouar, E., Tüzün, B., Radi, S., Alharthi, A., Ghabbour, H., Mabkhot, Y., Faouzi, M., Ansar, M., & Garcia, Y. (2021)).

Antimicrobial and Anticancer Evaluation

Mansour et al. (2020) reported on the synthesis of thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety. These compounds displayed significant antimicrobial and antiproliferative activities, highlighting their potential as lead compounds in developing new antimicrobial and anticancer agents (Mansour, E., Aboelnaga, Asmaa, Nassar, E., & Elewa, Safaa I. (2020)).

Corrosion Protection

Paul et al. (2020) explored the corrosion inhibition properties of pyrazole carbohydrazide compounds on mild steel in an HCl solution. Their research demonstrated these compounds' effectiveness in forming protective layers on metal surfaces, significantly reducing corrosion rates. This study highlights the potential application of these compounds in industrial settings to protect against acid corrosion (Paul, P., Yadav, M., & Obot, I. (2020)).